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Compound of Interest

Compound Name: Pinoxaden

Cat. No.: B166648

An objective analysis of Pinoxaden's efficacy and crop safety across various wheat and barley
cultivars, supported by experimental data.

Pinoxaden is a post-emergence herbicide widely used for the control of grassy weeds in cereal
crops. Its efficacy and selectivity are crucial for maximizing crop yield and quality. This guide
provides a comprehensive comparison of Pinoxaden's performance in different wheat and
barley cultivars, based on available research and experimental data. The information is
intended for researchers, scientists, and crop protection professionals.

Performance of Pinoxaden in Wheat Cultivars

Pinoxaden generally exhibits high efficacy against a broad spectrum of grass weeds in wheat,
coupled with excellent crop safety. However, performance can vary depending on the cultivar,
application rate, and environmental conditions.

The following table summarizes the performance of Pinoxaden in terms of weed control and
impact on wheat yield from a field study. The study highlights Pinoxaden's effectiveness
against Phalaris minor, a problematic weed in wheat cultivation.
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Weed Dry Weight

Treatment Dose (g a.i./ha) Grain Yield ( kg/ha)
(9/m?)

Pinoxaden 40 Data not available 5659

Pinoxaden 45 Data not available 5659

Pinoxaden 90 Data not available Data not available

Clodinafop propargyl 60 Data not available Data not available

Sulfosulfuron 25 Data not available Data not available

Hand Weeding

Data not available

Data not available

Weedy Check

Data not available

2804

Data sourced from a study on the bio-efficacy of Pinoxaden on weed flora and yield of wheat.
Note: Specific weed dry weight data for each treatment was not provided in the source.

Another study reported that Pinoxaden applied at 35 g/ha was as effective as clodinafop at 60
g/ha, fenoxaprop at 100 g/ha, and sulfosulfuron at 25 g/ha in controlling grass weeds in wheat.
[1] In fields dominated by grass weeds, wheat yields were similar across these herbicide
treatments.[1] Pinoxaden was also found to be highly selective to wheat, with only minimal
phytotoxicity (3.3% visual toxicity) observed at a high application rate of 200 g/ha.[1]

Performance of Pinoxaden in Barley Cultivars

Pinoxaden is also recognized for its excellent safety profile in barley. A screening of eighteen
different barley genotypes, including both two-row and six-row types, showed no visual
phytotoxicity to Pinoxaden at both the recommended dose (30 g/ha) and a double dose (60
g/ha).[1] This broad tolerance makes Pinoxaden a reliable choice for weed management in
diverse barley cultivation systems.

The following table presents data on the phytotoxicity of Pinoxaden on various barley
genotypes.
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Barley Genotype Number of Phytotoxicity at 30 Phytotoxicity at 60
Type Genotypes g/ha (%) g/ha (%)

Two-row 3 0 0

Six-row 15 0 0

Data from a study on the sensitivity of 18 barley genotypes to Pinoxaden.[1]

Furthermore, Pinoxaden at 30 g/ha has been shown to effectively control isoproturon-resistant
Phalaris minor in barley, leading to a 21.6% higher yield compared to isoproturon application.
This demonstrates Pinoxaden's utility in managing herbicide-resistant weed populations.

Experimental Protocols
The data presented in this guide is based on field and laboratory experiments. A general
methodology for such studies is outlined below.

Field Trial Protocol for Herbicide Efficacy and Crop Tolerance Assessment:

o Site Selection and Preparation: The experimental site is chosen based on a history of
uniform weed infestation. The land is prepared according to standard agricultural practices
for the specific crop (wheat or barley).

o Experimental Design: A randomized complete block design is typically used with multiple
replications (usually three or four) for each treatment.

o Plot Size: Individual plot sizes are established to be large enough to minimize edge effects
and allow for accurate data collection.

e Sowing: Certified seeds of the selected wheat or barley cultivars are sown at a
recommended seed rate and row spacing.

o Herbicide Application: Pinoxaden and other comparative herbicides are applied post-
emergence at specified growth stages of the crop and weeds. Application is carried out using
a calibrated sprayer to ensure uniform coverage.

o Data Collection:
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o Weed Control Efficacy: Weed density (number of weeds per unit area) and weed dry
weight (biomass) are recorded at specific intervals after herbicide application. Visual
ratings of weed control are also often performed on a percentage scale (0% = no control,
100% = complete control).

o Crop Phytotoxicity: Crop injury is visually assessed at regular intervals after application,
rating symptoms such as stunting, chlorosis, and necrosis on a scale of 0 to 100%.

o Crop Growth and Yield Parameters: Plant height, number of tillers, and at the end of the
season, grain yield and thousand-grain weight are measured.

 Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA) to
determine the statistical significance of the differences between treatments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b166648#pinoxaden-performance-in-different-wheat-
and-barley-cultivars]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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